Cas no 10075-85-1 (9,10-Bis(phenylethynyl)anthracene)

9,10-Bis(phenylethynyl)anthracene Properties

Names and Identifiers

• 9,10-Bis(phenylethynyl)anthracene
• 9,10-bis(2-phenylethynyl)anthracene
• 9,10-Bis-phenylethynyl-anthracene
• BPEA
• Anthracene, 9,10-bis(phenylethynyl)-
• Anthracene, 9,10-bis(2-phenylethynyl)-
• Bis(PhCC)-Anthracene
• 9,10-Bis(phenylvinyl)anthracene
• FC8JDB70DQ
• ZHBOFZNNPZNWGB-UHFFFAOYSA-N
• 9,10-bis-(Phenylethynyl)anthracene
• 9,10-bis(phenylthynyl)anthracene (yellow) bpea
• Jsp000160
• ZHBOFZNNPZNWGB-UHFFFAOYSA-
• W-108941
• J-650369
• DTXSID3064936
• SY015099
• CHEBI:51675
• MFCD00012050
• FT-0621585
• Q274980
• 9,10-Bis(phenylethynyl)anthracene, 97%
• 9,10-BIS(2-PHENYLETHYNYL)ANTHRACENE [MI]
• AKOS004910146
• AMY22869
• BPEA;9,10-Bis(phenylethynyl)anthracene (BPEA )
• P1137
• BPEA cpd
• NS00021435
• 9,10-Bis(phenylethynyl)anthracene #
• 10075-85-1
• AC-11565
• AS-15612
• CS-0010178
• InChI=1/C30H18/c1-3-11-23(12-4-1)19-21-29-25-15-7-9-17-27(25)30(28-18-10-8-16-26(28)29)22-20-24-13-5-2-6-14-24/h1-18H
• SB66561
• UNII-FC8JDB70DQ
• A800270
• EINECS 233-210-8
• +Expand

• MDL： MFCD00012050
• InChIKey： ZHBOFZNNPZNWGB-UHFFFAOYSA-N
• Inchi： 1S/C30H18/c1-3-11-23(12-4-1)19-21-29-25-15-7-9-17-27(25)30(28-18-10-8-16-26(28)29)22-20-24-13-5-2-6-14-24/h1-18H
• SMILES： C12=CC=CC=C1C(C#CC1C=CC=CC=1)=C1C=CC=CC1=C2C#CC1C=CC=CC=1
• BRN： 1891432

Computed Properties

• Exact Mass: 378.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 378.140851
• Heavy Atom Count: 30
• Complexity: 605
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.79260
• PSA: 0.00000
• Merck: 1299
• Refractive Index: 1.6290 (estimate)
• Water Partition Coefficient: It is insoluble in water but is soluble in most organic solvents such as carbon disulfide, alcohols, benzene, chloroform, and hydronaphthalenes.
• Boiling Point: 441.55°C (rough estimate)
• Melting Point: 248-250 °C (lit.)
• Flash Point: 325.6℃
• Color/Form: Orange crystals.
• Solubility: Not determined.
• Sensitiveness: Light Sensitive
• Density: 1.1846 (estimate)

9,10-Bis(phenylethynyl)anthracene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8-10

9,10-Bis(phenylethynyl)anthracene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%